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Compound of Interest

Compound Name: SU5204

Cat. No.: B15569523 Get Quote

The proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals

utilizing SU5204, a tyrosine kinase inhibitor, understanding the correct disposal procedures is

paramount. This guide provides essential safety and logistical information to ensure the safe

handling and disposal of SU5204 waste, aligning with standard laboratory practices and

regulatory considerations.

Key Chemical and Safety Data for SU5204
A thorough understanding of a compound's properties is the foundation of its safe

management. Below is a summary of key data for SU5204 relevant to its handling and

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15569523?utm_src=pdf-interest
https://www.benchchem.com/product/b15569523?utm_src=pdf-body
https://www.benchchem.com/product/b15569523?utm_src=pdf-body
https://www.benchchem.com/product/b15569523?utm_src=pdf-body
https://www.benchchem.com/product/b15569523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name SU5204 N/A

CAS Number 186611-11-0 [1]

Molecular Formula C17H15NO2 [1]

Molecular Weight 265.31 g/mol [1]

Solubility

Insoluble in Water and

Ethanol. Soluble in DMSO (53

mg/mL).

[1]

Storage

Store powder at -20°C for up

to 3 years. Store stock

solutions at -80°C for up to 1

year.

[1]

Primary Hazards

May cause skin and eye

irritation. May be harmful if

swallowed or inhaled.[2][3]

N/A

Note: A specific Safety Data Sheet (SDS) for SU5204 was not found in the initial search. The

hazard information is based on general knowledge of similar chemical compounds and should

be treated as a precautionary guideline. Always consult your institution's specific SDS for

detailed information.

Experimental Protocol: Step-by-Step Disposal
Procedure for SU5204
The following protocol outlines a general procedure for the safe disposal of SU5204. This

procedure is based on standard practices for chemical waste management in a laboratory

setting. It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department to ensure compliance with local, state, and federal regulations.[4][5][6]

Materials Required:
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Appropriate Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, properly labeled.

Waste manifest or logbook as required by your institution.

Procedure:

Waste Segregation:

At the point of generation, segregate SU5204 waste from other waste streams. This

includes unused stock, contaminated labware (e.g., pipette tips, tubes), and any solutions

containing SU5204.

Do not mix SU5204 waste with incompatible materials.

Containerization:

Place all solid SU5204 waste, including contaminated consumables, into a clearly labeled,

leak-proof hazardous waste container.

For liquid waste containing SU5204, use a designated, sealed container. Ensure the

container is compatible with the solvents used (e.g., DMSO).

The container must be labeled with "Hazardous Waste" and the full chemical name,

"SU5204".[5]

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Documentation:
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Maintain a log of the waste generated, including the quantity and date of accumulation, as

per your institution's requirements.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of SU5204 down the drain or in the regular trash.[7]

SU5204 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SU5204 waste.
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Caption: Logical workflow for the proper disposal of SU5204 waste.
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By adhering to these procedures and consulting with institutional safety experts, researchers

can ensure the safe and compliant disposal of SU5204, fostering a secure laboratory

environment and protecting our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SU5204 | VEGFR 抑制剂 | 现货供应 | 美国品牌 | 免费采购电话400-668-6834 [selleck.cn]

2. res.cloudinary.com [res.cloudinary.com]

3. files.dep.state.pa.us [files.dep.state.pa.us]

4. benchchem.com [benchchem.com]

5. campussafety.lehigh.edu [campussafety.lehigh.edu]

6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

7. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research
Safety [vumc.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of SU5204: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569523#su5204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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